Cas no 722504-27-0 (3-Ethyl-2-hydroxy-4-methoxybenzaldehyde)

• Product Name: 3-Ethyl-2-hydroxy-4-methoxybenzaldehyde
• CAS No: 722504-27-0
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 977019
• Update Time: 2023-11-18

3-Ethyl-2-hydroxy-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• 3-ethyl-2-hydroxy-4-methoxyBenzaldehyde
• SEMRSJLYFXOYBG-UHFFFAOYSA-N
• 2-hydroxy-4-methoxy-3-ethyl-benzaldehyde
• Benzaldehyde, 3-ethyl-2-hydroxy-4-methoxy-
• CID 84657285
• 3-Ethyl-2-hydroxy-4-methoxybenzaldehyde

• Inchi： 1S/C10H12O3/c1-3-8-9(13-2)5-4-7(6-11)10(8)12/h4-6,12H,3H2,1-2H3
• InChI Key： SEMRSJLYFXOYBG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C=O)=C(C=1CC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.152±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 47-48 °C
• Boiling Point: 283.0±40.0 °C(Predicted)
• pka: 8.10±0.15(Predicted)